Acefylline
Acefylline
2-(1,3-dimethyl-2,6-dioxo-7-purinyl)acetic acid is an oxopurine.
Brand Name:
Vulcanchem
CAS No.:
652-37-9
VCID:
VC0349644
InChI:
InChI=1S/C9H10N4O4/c1-11-7-6(8(16)12(2)9(11)17)13(4-10-7)3-5(14)15/h4H,3H2,1-2H3,(H,14,15)
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)O
Molecular Formula:
C9H10N4O4
Molecular Weight:
238.2g/mol
Acefylline
CAS No.: 652-37-9
Main Products
VCID: VC0349644
Molecular Formula: C9H10N4O4
Molecular Weight: 238.2g/mol
| CAS No. | 652-37-9 |
|---|---|
| Product Name | Acefylline |
| Molecular Formula | C9H10N4O4 |
| Molecular Weight | 238.2g/mol |
| IUPAC Name | 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetic acid |
| Standard InChI | InChI=1S/C9H10N4O4/c1-11-7-6(8(16)12(2)9(11)17)13(4-10-7)3-5(14)15/h4H,3H2,1-2H3,(H,14,15) |
| Standard InChIKey | HCYFGRCYSCXKNQ-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)O |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)O |
| Description | 2-(1,3-dimethyl-2,6-dioxo-7-purinyl)acetic acid is an oxopurine. |
| Related CAS | 837-27-4 (hydrochloride salt) |
| Synonyms | 7-theophyllineacetic acid acefylline acefylline, sodium salt acephylline theophylline-7-acetic acid |
| PubChem Compound | 69550 |
| Last Modified | Nov 11 2021 |
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